Cas no 134227-41-1 (Bis(4-fluorobenzyl)amine)

Bis(4-fluorobenzyl)amine structure
Bis(4-fluorobenzyl)amine structure
Product Name:Bis(4-fluorobenzyl)amine
CAS No:134227-41-1
MF:C14H13F2N
MW:233.2565305233
MDL:MFCD05155916
CID:1091167
PubChem ID:834401
Update Time:2025-04-20

Bis(4-fluorobenzyl)amine Chemical and Physical Properties

Names and Identifiers

    • Bis(4-fluorobenzyl)amine
    • N-(4-Fluorobenzyl)-1-(4-fluorophenyl)methanamine
    • 4,4'-difluorobenzoyl peroxide
    • Bis-(4-fluor-benzoyl)-peroxid
    • bis-(4-fluoro-benzoyl)-peroxide
    • bis-(4-fluorobenzyl)amine
    • Bis-(p-fluor-benzoyl)-peroxid
    • bis(p-fluorobenzyl)amine
    • Bis-< 4-fluor> -benzoylperoxid
    • Bis-< p-Fluor-benzoyl> -peroxid
    • CTK1F0130
    • di(4-fluorobenzyl)amine
    • N,N-bis(4-fluorobenzyl)amine
    • N,N-bis(p-fluorobenzyl)amine
    • p,p'-Difluoro-dibenzoylperoxyd
    • Peroxide, bis(4-fluorobenzoyl)
    • YKFNPVWWPPJNAQ-UHFFFAOYSA-N
    • AKOS000239091
    • MFCD05155916
    • SR-01000363765-1
    • SR-01000363765
    • YXL8D8Y95L
    • 134227-41-1
    • 4-Fluoro-N-[(4-fluorophenyl)methyl]benzenemethanamine
    • A1-08763
    • Bis(4-fluorobenzyl)aMine, 97per cent
    • AN-465/42767252
    • SCHEMBL1796909
    • G72356
    • CS-0318587
    • di-(4-fluorobenzyl) amine
    • 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]methanamine
    • Benzenemethanamine, 4-fluoro-N-[(4-fluorophenyl)methyl]-
    • bis[(4-fluorophenyl)methyl]amine
    • MDL: MFCD05155916
    • Inchi: 1S/C14H13F2N/c15-13-5-1-11(2-6-13)9-17-10-12-3-7-14(16)8-4-12/h1-8,17H,9-10H2
    • InChI Key: YKFNPVWWPPJNAQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 233.10169
  • Monoisotopic Mass: 233.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • PSA: 12.03
  • Vapor Pressure: No date available

Bis(4-fluorobenzyl)amine Security Information

Bis(4-fluorobenzyl)amine Pricemore >>

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